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Compound of Interest

Compound Name: 4-Pentenoyl chloride

L  Get Quote

Cat. No.: B1588072

Essential Safety and Handling Guide for 4-
Pentenoyl Chloride

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with 4-Pentenoyl chloride. Adherence to these procedures is vital for ensuring
personal safety and minimizing environmental risk.

Chemical Profile: 4-Pentenoyl chloride is a flammable and corrosive liquid that reacts with
water.[1][2] It is primarily used in organic synthesis.[3][4] Understanding its properties is the first
step toward safe handling.

Property

Value

Molecular Formula

CsH7CIO

Molecular Weight 118.56 g/mol [1]

Boiling Point 125 °C

Density 1.074 g/mL at 25 °C

Flash Point 27 °C (80.6 °F) - closed cup

Hazard Classifications

Flammable Liquid 3, Skin Corrosion 1B[1]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b1588072?utm_src=pdf-interest
https://www.benchchem.com/product/b1588072?utm_src=pdf-body
https://www.benchchem.com/product/b1588072?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenoyl-chloride
https://www.fishersci.com/store/msds?partNumber=AAA1024822&productDescription=4-N-PENTLBNZOYL+CLRIDE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/4-pentenoyl-chloride-39716-58-0
https://www.scientificlabs.ie/product/carbonyl-compounds/468479-5ML
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentenoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Immediate Safety Concerns & Personal Protective
Equipment (PPE)

4-Pentenoyl chloride is classified as a flammable liquid and causes severe skin burns and
eye damage.[1][5] It is crucial to use the correct PPE to prevent exposure through contact,
inhalation, or ingestion.

Required Personal Protective Equipment:

o Eye and Face Protection: Chemical splash goggles used in combination with a face shield is
mandatory to protect against splashes and corrosive vapors.[6][7][8]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[8] Always
inspect gloves for integrity before use and use proper removal techniques to avoid skin
contact.[9]

o Respiratory Protection: Work must be conducted in a certified chemical fume hood. If there is
a risk of exceeding exposure limits, a full-face respirator with a combination cartridge (e.qg.,
type ABEK for organic vapors, inorganic gases, acid gases, and ammonia) is required.[6]

» Body Protection: A chemical-resistant apron or a full protective suit is necessary over
standard laboratory clothing.[10][11] Safety footwear, such as HAZ-MAT boots, should be
worn.[11]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 4-Pentenoyl chloride from
preparation to use.

1. Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[2][7]
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Keep the container of 4-Pentenoyl chloride tightly closed and store it in a cool, dry, and
well-ventilated area, away from ignition sources and incompatible materials like water,
bases, alcohols, and strong oxidizing agents.[2][5] Storage under an inert atmosphere, such
as nitrogen, is recommended.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[5][12]
. Chemical Handling:
Before handling, clearly label all containers.
Conduct all transfers and manipulations of 4-Pentenoyl chloride inside the fume hood.
Use only non-sparking tools.[5]
Avoid contact with skin, eyes, and clothing.[5][13] Do not breathe vapors or mists.[5][10][12]
. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[2][7][10]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with plenty of water for at least 15 minutes. Seek immediate medical attention.[2][10]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][10]

Spills: Evacuate the area. For small spills within a fume hood, absorb the chemical with an
inert, non-combustible material such as sand, silica gel, or vermiculite.[2] Do not use water.
[2] Place the absorbent material into a suitable, closed container for disposal.[2]
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Caption: Workflow for Handling 4-Pentenoyl Chloride
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Disposal Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

o Waste Generation: All materials that have come into contact with 4-Pentenoyl chloride,
including residual amounts, absorbent materials from spills, and contaminated PPE, must be
treated as hazardous waste.

 Inactivation/Neutralization: Unused or waste 4-Pentenoyl chloride should not be disposed
of directly. It can be slowly and carefully added to a stirred, cooled solution of sodium
bicarbonate or another suitable non-protic base to neutralize it. This process is exothermic
and may release HCI gas, so it must be performed in a fume hood.

o Waste Collection: Collect all hazardous waste in appropriately labeled, sealed containers.[2]

[9]

» Final Disposal: Arrange for the disposal of all waste through a licensed professional waste
disposal service in accordance with all applicable local, regional, and national regulations.[2]
[9][14] Do not pour waste down the drain.[9][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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